Cas no 128395-97-1 (5-acetyl-4-methyl-3-Pyridinecarbonitrile)

• Product Name: 5-acetyl-4-methyl-3-Pyridinecarbonitrile
• CAS No: 128395-97-1
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1020619
• PubChem ID: 14668100
• Update Time: 2025-04-20

5-acetyl-4-methyl-3-Pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-4-methyl-3-Pyridinecarbonitrile
• 3-Pyridinecarbonitrile, 5-acetyl-4-methyl- (9CI)
• 5-acetyl-4-methylpyridine-3-carbonitrile
• SCHEMBL10057515
• 128395-97-1
• 3-Pyridinecarbonitrile, 5-acetyl-4-methyl-(9CI)

• Inchi： 1S/C9H8N2O/c1-6-8(3-10)4-11-5-9(6)7(2)12/h4-5H,1-2H3
• InChI Key： QVBWWYCZHDVRKC-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=NC=C(C#N)C=1C

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.8Ų

Experimental Properties

• PSA: 53.75